Cas no 1336356-34-3 ((S)-3-(4-Bromophenyl)pyrrolidine)
(S)-3-(4-Bromophenyl)pyrrolidine is a chiral pyrrolidine derivative featuring a bromophenyl substituent at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The stereocenter at the 3-position allows for enantioselective applications, making it useful in asymmetric synthesis. Its rigid pyrrolidine scaffold contributes to conformational stability, which is beneficial in drug design. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. This compound is typically handled under inert conditions due to its sensitivity.
1336356-34-3 structure
Product Name:(S)-3-(4-Bromophenyl)pyrrolidine
CAS No:1336356-34-3
MF:C10H12BrN
MW:226.112981796265
CID:4823245
Update Time:2025-11-03
(S)-3-(4-Bromophenyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
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- (S)-3-(4-Bromophenyl)pyrrolidine
-
- Inchi: 1S/C10H12BrN/c11-10-3-1-8(2-4-10)9-5-6-12-7-9/h1-4,9,12H,5-7H2/t9-/m1/s1
- InChI Key: HXTSCISDZDBQEK-SECBINFHSA-N
- SMILES: BrC1C=CC(=CC=1)[C@H]1CNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 141
- XLogP3: 2.4
- Topological Polar Surface Area: 12
(S)-3-(4-Bromophenyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109009025-1g |
(S)-3-(4-Bromophenyl)pyrrolidine |
1336356-34-3 | 95% | 1g |
2,238.00 USD | 2021-06-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606203-1g |
(S)-3-(4-bromophenyl)pyrrolidine |
1336356-34-3 | 98% | 1g |
¥30899.00 | 2024-08-09 |
(S)-3-(4-Bromophenyl)pyrrolidine Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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